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Abstract
FR900359 is a potent and selective cyclic depsipeptide inhibitor of the Gq/11 family of G

proteins (Gαq, Gα11, Gα14). Originating from the plant Ardisia crenata, it has emerged as an

indispensable pharmacological tool for dissecting G protein-coupled receptor (GPCR)

signaling.[1][2] By preventing the exchange of Guanosine Diphosphate (GDP) for Guanosine

Triphosphate (GTP) on the Gα subunit, FR900359 effectively locks the G protein in its inactive

state, thereby blocking downstream signal transduction.[3] This technical guide provides an in-

depth overview of FR900359's mechanism of action, summarizes key quantitative data, details

common experimental protocols used to study its effects, and presents visual diagrams of the

pertinent signaling pathways and experimental workflows.

Core Mechanism of Action
GPCRs that couple to the Gq/11 family of heterotrimeric G proteins initiate a canonical

signaling cascade upon activation by an extracellular ligand. This activation promotes a

conformational change in the Gαq/11 subunit, leading to the release of bound GDP and the
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subsequent binding of GTP. The now active, GTP-bound Gαq/11 dissociates from the Gβγ

dimer and stimulates its primary effector, Phospholipase C-β (PLCβ).

PLCβ then catalyzes the hydrolysis of phosphatidylinositol 4,5-bisphosphate (PIP2) into two

critical second messengers: inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3

diffuses through the cytoplasm to bind to IP3 receptors on the endoplasmic reticulum, triggering

the release of stored calcium (Ca2+) into the cytosol. Concurrently, DAG and the elevated

intracellular Ca2+ synergistically activate Protein Kinase C (PKC), which phosphorylates a

multitude of downstream targets, leading to diverse cellular responses.

FR900359 acts as a Guanine Nucleotide Dissociation Inhibitor (GDI).[4] It binds to a pocket at

the interface between the Ras-like and helical domains of the Gαq/11 subunit, physically

preventing the conformational changes required for GDP release.[3] By stabilizing the GDP-

bound, inactive state of the G protein, FR900359 effectively uncouples the receptor from its

downstream signaling cascade.[2] This inhibitory action is highly selective for Gαq, Gα11, and

Gα14 isoforms, with no significant activity against Gαs, Gαi/o, or Gα12/13 families.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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